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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to help researchers, scientists, and drug development professionals correct for
autofluorescence when using Quasar 670 in their experiments.

Frequently Asked Questions (FAQS)

Q1: What is Quasar 670 and why is it used?

Quasar 670 is a fluorescent dye that emits in the red region of the visible spectrum, with an
excitation maximum at approximately 644-647 nm and an emission maximum at around 666-
670 nm.[1][2][3][4][5] It is often used as a replacement for Cy5 dyes.[4][6][7] Its location in the
far-red spectrum makes it a good choice for minimizing interference from autofluorescence,
which is typically more prominent in the blue and green spectral regions.[8][9][10][11][12][13]
[14]

Q2: What is autofluorescence and what causes it?

Autofluorescence is the natural fluorescence emitted by biological structures within cells and
tissues that have not been stained with a specific fluorescent marker.[8][15][16] This intrinsic
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fluorescence can interfere with the detection of specific signals from fluorophores like Quasar
670, reducing the signal-to-noise ratio.[8][16]

Common endogenous molecules that contribute to autofluorescence include:

Metabolites: NADH and flavins.[8][12][16][17]

Structural Proteins: Collagen and elastin.[8][15][16][17]

Pigments: Lipofuscin and heme groups in red blood cells.[8][9][11][15]

Aromatic Amino Acids: Tryptophan, tyrosine, and phenylalanine.[8][16]

Sample preparation methods, particularly fixation with aldehydes like formaldehyde and
glutaraldehyde, can also induce autofluorescence by creating Schiff bases.[9][10][17][18]

Q3: How does autofluorescence affect my experiments with Quasar 6707

While Quasar 670's emission in the far-red spectrum helps to avoid the most intense regions of
autofluorescence (typically in the blue-green range), some endogenous molecules, like
lipofuscin, have broad emission spectra that can extend into the red and far-red channels.[8][9]
[15] This can lead to:

e Reduced Signal-to-Noise Ratio: The background signal from autofluorescence can make it
difficult to distinguish the true signal from your Quasar 670-labeled target.[3]

» False Positives: Strong autofluorescence can be mistaken for a specific signal.[19]

e Masking of Low-Abundance Targets: The background fluorescence may obscure the signal
from weakly expressed proteins or targets.[9][11]

Troubleshooting Guides
Issue: High background fluorescence in the Quasar 670
channel.

This is a common issue that can often be attributed to autofluorescence. Follow these steps to
troubleshoot and mitigate the problem.
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Step 1: Identify the Source of Autofluorescence
The first step is to determine if the observed background is indeed autofluorescence.

o Workflow for Identifying Autofluorescence:

Step 1: Initial Observation

High background in Quasar 670 channel

Step 2: Control Experiments

Prepare an unstained sample
(no primary or secondary antibodies)

l

Image the unstained sample using
the same settings as for Quasar 670

Step 3: Analysis

Is there significant fluorescence
in the unstained sample?

No: The issue may be non-specific

Yes: Autofluorescence is likely the issue. antibody binding. Troubleshoot
staining protocol.

Click to download full resolution via product page
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Workflow to identify autofluorescence.

Step 2: Implement Correction Strategies

Once autofluorescence is confirmed, you can employ several strategies to reduce its impact.
These can be broadly categorized into sample preparation modifications, the use of quenching
agents, and data analysis techniques.

Comparison of Autofluorescence Correction Methods
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Method Specific Principle of .
. . Advantages Disadvantages
Category Technique Action
Aldehyde
fixatives can
induce
May not be
autofluorescence )
o ) ] ) suitable for all
Sample Change Fixation . Using organic Simple to )
) o ) antigens or
Preparation Method solvents like ice- implement. )
experimental
cold methanol or
protocols.
ethanol can
reduce this.[10]
[12][17]
Removes red
blood cells, Effective for Not always
which contain reducing blood- possible, for

Perfusion with

PBS autofluorescent related example, with
heme groups, autofluorescence  post-mortem
before fixation.[9] tissue.[9][11]
[11][18]
Can introduce its
A lipophilic dye Effective for own
] that can quench reducing fluorescence in
Chemical ) )
] Sudan Black B autofluorescence  lipofuscin-based the far-red
Quenching ) )
from lipofuscin. autofluorescence  channel,
[9] requiring careful
filter selection.[9]
Can be used to ) Has its own
Can improve )
quench ) ) fluorescence in
signal-to-noise )
Trypan Blue autofluorescence the far-red region

in flow cytometry.
[20]

for dim

populations.[20]

that needs to be

considered.[20]
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Reduces Schiff

bases formed by

Can reduce

Effects can be

variable and it is

Sodium fixation-induced
) aldehyde not always
Borohydride o autofluorescence
fixation.[9][10] recommended.
[17][18] [91[18]
Uses the distinct
emission spectra
of the Can be very
fluorophore and effective at
Image/Flow .
Spectral autofluorescence  removing
. Cytometry
Unmixing ) to autofluorescence
Analysis . .
mathematically signal post-
separate the acquisition.

signals.[13][14]
[21]

Requires
appropriate
controls (an
unstained
sample) and
specialized
software/instrum
entation (spectral
flow cytometer or
confocal
microscope with
spectral
detector).[13][14]
[22]

Experimental Protocols
Protocol 1: Staining with Sudan Black B to Quench
Lipofuscin Autofluorescence

This protocol is intended for immunofluorescence staining of tissue sections where lipofuscin-

based autofluorescence is suspected.

Materials:

Primary antibody

Fixed and permeabilized tissue sections on slides

Quasar 670-conjugated secondary antibody

Sudan Black B solution (0.1% in 70% ethanol)
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e 70% Ethanol

¢ Phosphate-Buffered Saline (PBS)
e Mounting medium

Procedure:

o Perform your standard immunofluorescence staining protocol up to the final wash step after
secondary antibody incubation.

 Incubate the slides in Sudan Black B solution for 5-10 minutes at room temperature in the
dark.

o Destain by washing the slides three times for 5 minutes each in 70% ethanol.
» Rinse the slides thoroughly with PBS.
e Mount the coverslips using an appropriate mounting medium.

e Image the slides, ensuring to use a narrow bandpass filter for the Quasar 670 channel to
minimize detection of any residual Sudan Black B fluorescence.

Protocol 2: Spectral Unmixing in Flow Cytometry

This protocol outlines the general steps for using spectral unmixing to correct for
autofluorescence in flow cytometry.

Workflow for Spectral Unmixing:
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Step 1: Prepare Controls

Cells stained only with Quasar 670

Unstained cells (for autofluorescence spectrum) (for Quasar 670 spectrum)

Step 2 Data Acquisition

Run control samples on a
spectral flow cytometer

|

Run your fully stained
experimental sample

Step 3: Spectral Unmixing

Use the software to define the
spectral signature of autofluorescence
and Quasar 670 from the control samples

l

Apply the unmixing algorithm to your
experimental sample to separate the

Quasar 670 signal from the
autofluorescence signal

Click to download full resolution via product page

Spectral unmixing workflow.

Procedure:

* Prepare Controls: Prepare a sample of unstained cells to measure the autofluorescence
spectrum and a sample stained only with your Quasar 670 conjugate to measure its specific
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emission spectrum.

¢ Acquire Data: Run the control samples and your fully stained experimental samples on a
spectral flow cytometer.

+ Perform Unmixing: Use the analysis software to define the spectral signatures from your
control samples. The software will then use an algorithm to mathematically subtract the
autofluorescence signature from your experimental samples, resulting in a "cleaner” Quasar
670 signal.[13][14][21]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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